N-(1-cyanocyclohexyl)-N-methyl-2-[4-(thiophene-3-carbonyl)-1,4-diazepan-1-yl]acetamide

• IUPAC Name: N-(1-cyanocyclohexyl)-N-methyl-2-[4-(thiophene-3-carbonyl)-1,4-diazepan-1-yl]acetamide
• InChI: InChI=1S/C20H28N4O2S/c1-22(20(16-21)7-3-2-4-8-20)18(25)14-23-9-5-10-24(12-11-23)19(26)17-6-13-27-15-17/h6,13,15H,2-5,7-12,14H2,1H3
• InChI Key: RKUDBYXHLLKMLP-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)CN1CCCN(CC1)C(=O)C2=CSC=C2)C3(CCCCC3)C#N
• Molecular Formula: C20H28N4O2S
• Molecular Weight: 388.5 g/mol

Description

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms in a molecule and the bond lengths and angles between these atoms. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes understanding the reactants, products, the conditions under which the reaction occurs, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves studying properties such as melting point, boiling point, solubility, reactivity, and stability of the compound.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules at the molecular level to produce a certain effect. This is particularly important in the field of pharmacology where understanding the mechanism of action of a drug can help in the design of better drugs.